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Compound Name: Bis(2-ethylhexyl) ether

Cat. No.: B109502 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Bis(2-ethylhexyl) ether, also known as di(2-ethylhexyl) ether, is a synthetic fluid that has

garnered attention in the formulation of high-performance lubricants and hydraulic fluids. Its

chemical structure, characterized by branched alkyl chains and an ether linkage, imparts

desirable properties such as high thermal and oxidative stability, low volatility, and good

solvency.[1] These characteristics make it a candidate for use as a base stock or a co-base

stock in lubricant formulations designed for demanding applications where operational

longevity and resistance to degradation are critical.

This document provides detailed application notes and experimental protocols for researchers

and scientists interested in exploring the use of Bis(2-ethylhexyl) ether in lubricant

formulations. It includes a summary of its physical and chemical properties, comparative data

with other synthetic base stocks, and standardized testing procedures to evaluate the

performance of lubricant formulations.

Physicochemical and Performance Data
While extensive performance data specifically for Bis(2-ethylhexyl) ether as a lubricant base

oil is not readily available in public literature, its properties can be inferred from its chemical

structure and comparison with related synthetic fluids. The following tables summarize key
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physical properties of Bis(2-ethylhexyl) ether and provide a comparative overview of typical

performance data for other relevant synthetic lubricant base stocks like synthetic esters.

Table 1: Physical Properties of Bis(2-ethylhexyl) Ether

Property Value Reference

Molecular Formula C₁₆H₃₄O [1]

Molecular Weight 242.44 g/mol [2]

Appearance
Clear, colorless to slightly

colored liquid
[2]

Boiling Point 126°C @ 8 mmHg [2]

Specific Gravity 0.82 [2]

Table 2: Comparative Performance Data of Synthetic Lubricant Base Stocks
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Property
Bis(2-
ethylhexyl)
Ether

Synthetic
Ester (e.g., Di-
2-ethylhexyl
azelate)

Polyalphaolefi
n (PAO 4)

Test Method

Kinematic

Viscosity @ 40°C

(cSt)

Data Not

Available
10 - 12 ~17 ASTM D445

Kinematic

Viscosity @

100°C (cSt)

Data Not

Available
2.5 - 3.5 ~4 ASTM D445

Viscosity Index
Data Not

Available
> 140 ~126 ASTM D2270

Pour Point (°C)
Data Not

Available
≤ -60 ≤ -57 ASTM D97

Flash Point (°C)
Data Not

Available
> 200 > 220 ASTM D92

Oxidative

Stability

Expected to be

high
Excellent Very Good ASTM D2272

Lubricity (Wear

Scar Diameter,

mm)

Data Not

Available
Good Fair ASTM D4172

Note: The data for Synthetic Ester and PAO are typical values and can vary depending on the

specific product.

Experimental Protocols
The following are detailed protocols for key experiments to characterize and evaluate the

performance of lubricant formulations containing Bis(2-ethylhexyl) ether.

Lubricant Formulation Protocol
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Objective: To prepare a lubricant blend using Bis(2-ethylhexyl) ether as a base stock or co-

base stock.

Materials:

Bis(2-ethylhexyl) ether

Primary base stock (e.g., Polyalphaolefin, Mineral Oil) (if used as a co-base stock)

Additive package (including anti-wear agents, antioxidants, viscosity index improvers, etc.)

Glass beakers or stainless steel blending vessel

Magnetic stirrer with heating capabilities

Calibrated balance

Procedure:

Determine the desired percentage of Bis(2-ethylhexyl) ether in the final formulation.

Accurately weigh the required amount of the primary base stock (if any) and place it in the

blending vessel.

Begin stirring the primary base stock at a moderate speed (e.g., 300 rpm).

If necessary, gently heat the base stock to a temperature that facilitates mixing but does not

degrade the components (typically 50-60°C).

Slowly add the weighed amount of Bis(2-ethylhexyl) ether to the vortex of the stirred base

stock.

Once the base stocks are thoroughly mixed, introduce the pre-weighed additive package to

the blend in the recommended order and concentration.

Continue stirring for a specified period (e.g., 1-2 hours) to ensure complete dissolution and

homogenization of all components.
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Allow the blend to cool to room temperature while stirring.

Store the final lubricant formulation in a clean, sealed container for subsequent performance

testing.

Preparation
Blending Process Finalization

Weigh Primary Base Stock
Add Base Stock to Vessel

Weigh Bis(2-ethylhexyl) ether

Add Bis(2-ethylhexyl) ether

Weigh Additives

Add AdditivesHeat & Stir Homogenize Cool to Room Temperature Store Formulation

Click to download full resolution via product page

Caption: Workflow for Lubricant Formulation.

Viscosity and Viscosity Index Determination
Objective: To measure the kinematic viscosity of the lubricant at different temperatures and

calculate the viscosity index (VI).

Standard Method: ASTM D445 (Kinematic Viscosity) and ASTM D2270 (Viscosity Index

Calculation).

Apparatus:

Calibrated glass capillary viscometer (e.g., Ubbelohde type)
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Constant temperature bath

Stopwatch

Procedure:

Select a viscometer with a capillary size appropriate for the expected viscosity of the sample.

Calibrate the viscometer using a standard fluid of known viscosity.

Pour the lubricant sample into the viscometer, ensuring it is free of air bubbles.

Place the viscometer in the constant temperature bath set to 40°C and allow it to equilibrate

for at least 30 minutes.

Using suction, draw the liquid up through the capillary to a point above the upper timing

mark.

Release the suction and measure the time it takes for the meniscus of the liquid to pass from

the upper to the lower timing mark.

Repeat the measurement at least three times and calculate the average flow time.

Calculate the kinematic viscosity at 40°C using the viscometer constant.

Repeat steps 4-8 with the constant temperature bath set to 100°C.

Calculate the Viscosity Index (VI) using the kinematic viscosities at 40°C and 100°C

according to the formulas provided in ASTM D2270.

Anti-Wear Properties Evaluation (Four-Ball Method)
Objective: To assess the wear-preventive characteristics of the lubricant.

Standard Method: ASTM D4172 - Wear Preventive Characteristics of Lubricating Fluid (Four-

Ball Method).

Apparatus:
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Four-Ball Wear Test Machine

Steel balls (test specimens)

Microscope for measuring wear scars

Procedure:

Thoroughly clean the test balls and the test cup with a suitable solvent.

Place three new steel balls in the test cup and secure them.

Fill the test cup with the lubricant sample to a level that covers the three stationary balls.

Place the fourth ball in the chuck of the test machine.

Assemble the test cup onto the machine platform.

Apply a specified load (e.g., 40 kgf) and set the rotational speed (e.g., 1200 rpm) and

temperature (e.g., 75°C) as per the standard.

Run the test for a specified duration (e.g., 60 minutes).

After the test, disassemble the apparatus and clean the three stationary balls.

Using a microscope, measure the diameter of the wear scar on each of the three stationary

balls in two perpendicular directions.

Calculate the average wear scar diameter. A smaller diameter indicates better anti-wear

properties.

Test Setup Test Execution Analysis

Clean Test Balls & Cup Assemble 3 Stationary Balls Add Lubricant Sample Mount Rotating Ball Apply Load, Speed, & Temp Run Test for Specified Duration Disassemble & Clean Balls Measure Wear Scars Calculate Average Wear Scar
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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